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Compound of Interest

Compound Name: 5-O-Desmethyl Donepezil-d5

Cat. No.: B602624 Get Quote

Technical Guide: 5-O-Desmethyl Donepezil-d5
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 5-O-Desmethyl Donepezil-d5, a

deuterium-labeled metabolite of Donepezil. The information is compiled from various analytical

and metabolic studies.

Quantitative Data
The following tables summarize the key quantitative and identifying information for 5-O-
Desmethyl Donepezil-d5 and its non-labeled counterpart.

Table 1: Chemical and Physical Properties
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Property Value Source

Analyte Name 5-O-Desmethyl Donepezil-d5 [1][2]

Parent Drug Donepezil [1]

CAS Number 1189929-21-2 [2][3]

Molecular Formula C₂₃H₂₂D₅NO₃ [2][3]

Molecular Weight 370.50 g/mol [2][3]

IUPAC Name

5-hydroxy-6-methoxy-2-((1-

((phenyl-d5)methyl)piperidin-4-

yl)methyl)-2, 3-dihydro-1H-

inden-1-one

[1]

Purity >95% (by HPLC) [4]

Storage Temperature -20°C [4]

Table 2: Non-Labeled 5-O-Desmethyl Donepezil Properties

Property Value Source

Analyte Name 5-O-Desmethyl Donepezil [4]

CAS Number 120013-57-2 [4][5]

Molecular Formula C₂₃H₂₇NO₃ [4][5]

Molecular Weight 365.47 g/mol [4][5]

IUPAC Name

2-[(1-benzylpiperidin-4-

yl)methyl]-5-hydroxy-6-

methoxy-2,3-dihydroinden-1-

one

[4][5]

Experimental Protocols
Detailed methodologies for the analysis of Donepezil and its metabolites, including 5-O-

Desmethyl Donepezil, are crucial for research and development. The following protocols are
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based on established analytical methods.

2.1 High-Performance Liquid Chromatography (HPLC) for Donepezil and Metabolites

A validated HPLC method for the simultaneous determination of Donepezil, 5-O-Desmethyl

Donepezil (5DD), 6-O-Desmethyl Donepezil (6DD), and Donepezil-N-Oxide (DNox) in human

plasma has been described.[6]

Sample Preparation (Liquid-Liquid Extraction):

Alkalinize plasma samples.

Extract the analytes using a solvent mixture of n-hexane, dichloromethane, and ethyl

acetate (45:40:15 v/v/v).[6]

Use Disopyramide as the internal standard.[6]

Evaporate the organic layer to dryness.

Reconstitute the residue in 200 µL of the mobile phase.[6]

Chromatographic Conditions:

Column: X-Terra, RP8[6]

Mobile Phase: Acetonitrile (85%) and 1% acetic acid (15%)[6]

Flow Rate: 1 mL/min[6]

Injection Volume: 50 µL[6]

Detection: Photometric and fluorimetric detectors in tandem. This setup maximizes

sensitivity for fluorescent compounds (Donepezil, 5DD, DNox) and allows detection of

non-fluorescent compounds (6DD, internal standard).[6]

Method Performance:

Linearity: 10-100 ng/mL concentration range.[6]
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Quantitation Limits: 0.1-0.3 ng/mL for fluorescent compounds and 1.2-4.3 ng/mL for

photometric compounds.[6]

Imprecision (CV): 3.2% to 12.6%[6]

Inaccuracy (% mean absolute error): 1.3% to 13.3%[6]

2.2 Chiral HPLC Analysis

A method for the enantioselective determination of Donepezil and its desmethyl metabolites

has also been developed.[7]

Sample Preparation (Liquid-Liquid Extraction):

Extract from culture medium using ethyl acetate.[7]

Chromatographic Conditions:

Column: Chiralpak AD-H[7]

Mobile Phase: Hexane/ethanol/methanol (75:20:5, v/v/v) with 0.3% triethylamine.[7]

Detection: UV at 270 nm.[7]

Method Performance:

Linearity (Donepezil): 100-10,000 ng/mL for each enantiomer.[7]

Linearity (5-O-Desmethyl Donepezil & 6-O-Desmethyl Donepezil): 100-5,000 ng/mL for

each enantiomer.[7]

Precision and Accuracy (RSD and RE): < 15%[7]

2.3 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A sensitive LC-MS/MS method has been established for the simultaneous quantification of

Donepezil and its active metabolite, 6-O-desmethyl donepezil, in human plasma.[8] While this

protocol does not explicitly include 5-O-Desmethyl Donepezil-d5, the principles can be
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adapted. 5-O-Desmethyl Donepezil-d5 is commonly used as an internal standard in such

assays to improve accuracy.[1]

Sample Preparation (Solid-Phase Extraction):

Extract analytes and the internal standard (galantamine) from 500 µL of human plasma

using Waters Oasis HLB cartridges.[8]

Chromatographic Conditions:

Column: Waters Novapak C18 (150 mm x 3.9 mm, 4 µm)[8]

Mobile Phase: Isocratic elution.

Run Time: 6.0 min[8]

Mass Spectrometry Conditions:

Mode: Positive ion and multiple reaction monitoring (MRM).[8]

Transitions:

Donepezil: m/z 380.1 → 91.2[8]

6-O-Desmethyl Donepezil: m/z 366.3 → 91.3[8]

Galantamine (IS): m/z 288.2 → 213.2[8]

Method Performance:

Linear Dynamic Range (Donepezil): 0.10-50.0 ng/mL[8]

Linear Dynamic Range (6-O-Desmethyl Donepezil): 0.02-10.0 ng/mL[8]

Precision (%CV): < 7.5%[8]

Signaling Pathways and Experimental Workflows
Donepezil Metabolism
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Donepezil undergoes extensive metabolism in the liver, primarily through the cytochrome P450

enzymes CYP3A4 and CYP2D6.[9][10] The main metabolic pathways include O-dealkylation,

hydroxylation, N-oxidation, and hydrolysis, followed by glucuronidation.[11][12] 5-O-Desmethyl

Donepezil is one of the metabolites formed through O-demethylation.[12]
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Caption: Metabolic pathway of Donepezil.

Analytical Workflow for Quantification

The general workflow for the quantification of 5-O-Desmethyl Donepezil-d5 in a biological

matrix using LC-MS/MS involves several key steps from sample receipt to data analysis.
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1. Biological Sample Receipt
(e.g., Plasma, Urine)

2. Spiking with Internal Standard
(e.g., 5-O-Desmethyl Donepezil-d5)

3. Analyte Extraction
(LLE or SPE)

4. Solvent Evaporation

5. Reconstitution in Mobile Phase

6. LC-MS/MS Analysis

7. Data Processing & Quantification

8. Report Generation

Click to download full resolution via product page

Caption: General LC-MS/MS analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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